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Compound of Interest

Compound Name: Triethylamine hydrofluoride

Cat. No.: B8627470 Get Quote

Technical Support Center: Triethylamine
Hydrofluoride
This guide provides essential information for the safe handling and use of triethylamine
hydrofluoride in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is triethylamine hydrofluoride and what are its primary hazards?

Triethylamine hydrofluoride (TEA·3HF) is a fluorinating agent used in organic synthesis.[1][2]

[3] It is considered a safer alternative to anhydrous hydrogen fluoride due to its lower vapor

pressure and less aggressive reactivity.[2] However, it remains a hazardous substance and is

classified as fatal if swallowed, inhaled, or in contact with skin.[4][5][6] It causes severe skin

burns and eye damage.[4][5][6] The material reacts with moisture on the skin, eyes, and

mucous membranes to generate hydrogen fluoride.[7]

Q2: What are the initial steps I should take in case of an emergency involving triethylamine
hydrofluoride?

In any emergency, the immediate priority is to ensure the safety of all personnel.
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Evacuate: Clear the area of all personnel and move upwind of any spill or vapor release.[4]

[8]

Alert: Notify your institution's emergency response team or fire brigade, informing them of the

location and nature of the hazard.[4][8]

First Aid: Provide immediate first aid to any affected individuals, as detailed in the First Aid

section of this guide.

Q3: Can I use a standard glass apparatus with triethylamine hydrofluoride?

While triethylamine hydrofluoride is less corrosive to borosilicate glass than hydrogen

fluoride, it is still advisable to use plastic containers (e.g., HDPE) for long-term storage.[1][6]

For reactions, always check for compatibility of your specific glassware under the reaction

conditions.

Q4: What materials are incompatible with triethylamine hydrofluoride?

Avoid contact with strong oxidizing agents, strong bases, acids, and glass.[7][9] It may also

react with certain cellulosic materials like wood chips or sawdust.[8]

Troubleshooting Guide
Problem: I have a small spill of triethylamine hydrofluoride in the fume hood.

Ensure Proper PPE: Before cleaning, ensure you are wearing the appropriate personal

protective equipment, including chemical-resistant gloves (neoprene or nitrile), a lab coat,

and safety goggles with a face shield.

Containment: Contain the spill using an inert absorbent material such as sand, earth, or

vermiculite.[4][8] Do not use combustible materials like sawdust.[8]

Collection: Carefully collect the absorbed material using spark-free tools and place it into a

suitable, labeled container for hazardous waste disposal.[4]

Decontamination: Wipe down the spill area with a suitable neutralizing agent (consult your

institution's safety protocols) and then wash with soap and water.[4]
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Waste Disposal: Dispose of the contaminated materials and cleaning supplies as hazardous

waste in accordance with local regulations.[4]

Problem: I suspect a leak from a storage container.

Do not approach: If you see a leak or visible vapors, do not approach the container.

Ventilation: Ensure the area is well-ventilated. If the leak is in a confined space, do not enter.

[4]

Emergency Response: Immediately contact your institution's environmental health and

safety (EHS) office or emergency response team.

Isolate: If it is safe to do so, move nearby incompatible materials to a safe distance.

Data Presentation
Physical and Chemical Properties

Property Value

Molecular Formula C6H15N·3HF

Molecular Weight 161.21 g/mol [10]

Appearance Colorless to light yellow liquid[10]

Odor Pungent, amine-like[10]

Density 0.989 - 1.05 g/mL at 25 °C[10]

Boiling Point 70 °C at 15 mmHg

Flash Point 88 °C (closed cup)
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Hazard Class Category

Acute Oral Toxicity 1 / 2[4][5]

Acute Dermal Toxicity 1[4][5]

Acute Inhalation Toxicity 1 / 2[4][5]

Skin Corrosion/Irritation 1A[4][5]

Serious Eye Damage/Irritation 1[4][5]

Corrosive to Metals 1[5]

Experimental Protocols
Emergency First Aid Procedures

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding

the eyelids open.[4][8] Seek immediate medical attention from an ophthalmologist.[7]

Removal of contact lenses should only be done by skilled personnel.[4][8]

Skin Contact: Immediately flush the affected area with large amounts of water, using a safety

shower if available.[4][8] Remove all contaminated clothing.[4][8] After flushing, apply a 2.5%

calcium gluconate gel to the affected area.[11] Seek immediate medical attention.[4]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4][12] If

breathing has stopped, provide artificial respiration.[8][9] Seek immediate medical attention.

[4][12]

Ingestion: Do NOT induce vomiting.[8][9] Rinse the mouth with water and then have the

person drink as much water as they can comfortably drink.[4] Seek immediate medical

attention.[4][8]
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Task: Handling
Triethylamine Hydrofluoride

Required Personal
Protective Equipment

Full Body Protection
- Chemical resistant suit

- Lab coat

Hand Protection
- Neoprene or nitrile gloves
- Check breakthrough time

Eye & Face Protection
- Chemical safety goggles

- Face shield

Respiratory Protection
- Use in a chemical fume hood

- Respirator if ventilation is inadequate

Body Hands Eyes/Face Respiratory

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling triethylamine
hydrofluoride.
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Spill Occurs

Evacuate Immediate Area
Move Upwind

Alert Others &
Emergency Services

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Absorbed Material
(Use Spark-Proof Tools)

Neutralize & Decontaminate
Spill Area

Dispose of Waste in
Labeled Container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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